Cas no 472804-18-5 (2-(2,4-Dichlorophenyl)-4-methylthiazole-5-carboxylic acid)

• Product Name: 2-(2,4-Dichlorophenyl)-4-methylthiazole-5-carboxylic acid
• CAS No: 472804-18-5
• MF: C₁₁H₇Cl₂NO₂S
• MW: 288.149779558182
• CID: 2694849
• PubChem ID: 4980410
• Update Time: 2025-07-18

2-(2,4-Dichlorophenyl)-4-methylthiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS002669773
• 2-(2,4-dichlorophenyl)-4-methyl-1,3-thiazole-5-carboxylic Acid
• SCHEMBL3413746
• EN300-371831
• 2-(2,4-dichlorophenyl)-4-methylthiazole-5-carboxylic acid
• VS-09989
• 2-(2,4-dichlorophenyl)-4-methylthiazole-5-carboxylicacid
• 837-708-1
• BBL030711
• XTA80418
• STK646416
• Z384974926
• CS-0247686
• G55940
• 472804-18-5
• 2-(2,4-Dichlorophenyl)-4-methylthiazole-5-carboxylic acid

• Inchi： 1S/C11H7Cl2NO2S/c1-5-9(11(15)16)17-10(14-5)7-3-2-6(12)4-8(7)13/h2-4H,1H3,(H,15,16)
• InChI Key： ZEQMLJVLQKBPNX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=NC(C)=C(C(=O)O)S1)Cl

Computed Properties

• Exact Mass: 286.9574550Da
• Monoisotopic Mass: 286.9574550Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2-(2,4-Dichlorophenyl)-4-methylthiazole-5-carboxylic acid

Introduction to 2-(2,4-Dichlorophenyl)-4-methylthiazole-5-carboxylic acid (CAS No. 472804-18-5)

2-(2,4-Dichlorophenyl)-4-methylthiazole-5-carboxylic acid (CAS No. 472804-18-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the thiazole class of heterocyclic compounds and is characterized by its unique structural features, including a thiazole ring and a carboxylic acid functional group. The presence of dichlorophenyl and methyl substituents further enhances its chemical diversity and potential biological activity.

The chemical structure of 2-(2,4-Dichlorophenyl)-4-methylthiazole-5-carboxylic acid (CAS No. 472804-18-5) is defined by its molecular formula C₁₁H₈Cl₂NOS₂. The compound's molecular weight is approximately 303.19 g/mol, which contributes to its stability and solubility properties. These characteristics make it an attractive candidate for various applications in drug discovery and development.

In recent years, 2-(2,4-Dichlorophenyl)-4-methylthiazole-5-carboxylic acid has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are implicated in various inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 2-(2,4-Dichlorophenyl)-4-methylthiazole-5-carboxylic acid has also demonstrated promising antiviral activity. Studies have indicated that this compound can inhibit the replication of several viruses, including influenza A virus and human immunodeficiency virus (HIV). The mechanism of action involves the disruption of viral protein synthesis and the modulation of host cell signaling pathways, making it a potential candidate for the development of antiviral drugs.

The pharmacokinetic properties of 2-(2,4-Dichlorophenyl)-4-methylthiazole-5-carboxylic acid have been extensively evaluated in preclinical studies. These studies have shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential for its potential use as an oral medication. Additionally, the compound has been found to have low toxicity in animal models, further supporting its safety profile.

In the context of drug discovery, 2-(2,4-Dichlorophenyl)-4-methylthiazole-5-carboxylic acid serves as a valuable lead compound for the development of novel therapeutics. Its unique structural features and diverse biological activities make it an excellent starting point for structure-activity relationship (SAR) studies. By modifying the substituents on the thiazole ring or introducing new functional groups, researchers can optimize the compound's potency and selectivity for specific therapeutic targets.

The synthesis of 2-(2,4-Dichlorophenyl)-4-methylthiazole-5-carboxylic acid has been well-documented in the literature. Common synthetic routes involve multi-step processes that include condensation reactions, cyclization steps, and functional group transformations. The choice of synthetic pathway often depends on factors such as yield, purity, and cost-effectiveness. Recent advancements in green chemistry have also led to the development of more environmentally friendly methods for synthesizing this compound.

In conclusion, 2-(2,4-Dichlorophenyl)-4-methylthiazole-5-carboxylic acid (CAS No. 472804-18-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its anti-inflammatory and antiviral properties, combined with favorable pharmacokinetic characteristics and low toxicity, make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore new avenues for optimizing its structure and enhancing its biological activity.